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Compound of Interest

Compound Name: Pirimicarb-d6

Cat. No.: B1357182 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of

Pirimicarb-d6, this guide offers procedural, step-by-step guidance to ensure the safety of

laboratory personnel and the protection of the environment.

Pirimicarb-d6, the deuterated form of the carbamate insecticide Pirimicarb, requires careful

management in a laboratory setting due to its acute toxicity and environmental hazards.

Adherence to proper disposal protocols is critical to mitigate risks. This document outlines the

necessary procedures for the safe disposal of Pirimicarb-d6, targeting researchers, scientists,

and drug development professionals.

Safety and Hazard Information
Pirimicarb-d6 is classified as a hazardous substance. It is crucial to be aware of its associated

dangers before handling.

Hazard Classifications:

Acute Toxicity, Oral (Category 3)[1]

Hazardous to the Aquatic Environment, Acute (Category 1)[1]

Hazardous to the Aquatic Environment, Chronic (Category 1)[1]

Suspected of causing cancer[2][3]
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Personal Protective Equipment (PPE) is mandatory when handling Pirimicarb-d6. This

includes:

Eyeshields and face shields[1]

Chemical-resistant gloves[4]

Protective clothing[4]

A P2 (EN 143) respirator cartridge or equivalent[1]

Quantitative Data Summary
The following tables summarize key quantitative data related to Pirimicarb-d6.

Table 1: Physical and Chemical Properties

Property Value

Chemical Formula C₁₁D₆H₁₂N₄O₂

Molecular Weight 244.32 g/mol [1]

Appearance Crystalline solid

Table 2: Toxicological Data

Test Result Species

LD50 (Oral) 8.2 mg/kg Bobwhite quail[2]

LD50 (Oral) 17.2 mg/kg Mallard duck[2]

LC50 (96 hr) 80 mg/L Bluegill sunfish[2]

LC50 (48 hr) 14 µg/L Daphnia magna[2]

EC50 (72 hr) 5.9 µg/L
Pseudokirchneriella

subcapitata (algae)[2]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Pirimicarb-d6 waste.

Pirimicarb-d6 Waste Management

Identify Pirimicarb-d6 Waste
(Pure compound, contaminated labware, solutions)

Segregate Waste

Small Quantity of Aqueous Waste (<100 mL, <1 g/L)

Large Quantities or Solid WasteChemical Degradation Protocol
(See Experimental Protocols)

Yes No

Verify Neutralization (e.g., pH testing) Package as Hazardous Waste

Yes

Arrange for Licensed Disposal

Maintain Disposal Records

Dispose of Neutralized Solution
(in accordance with local regulations)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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